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‘ Compound of Interest

Compound Name: Glucosyl-6-pedalitin
CAS No.: 22860-72-6
Cat. No.: B1637403

Get Quote

Chemical Profile & Operational Rationale

Glucosyl-6-pedalitin (commonly known as Pedaliin) is a highly bioactive flavonoid glycoside derived from Sesamum indicum and Dracocephalum ta
a Senior Application Scientist, | emphasize that handling this compound requires precision. It is not merely a standard chemical; it is a potent biologic
Pedaliin demonstrates significant ferric reducing antioxidant power (FRAP), inhibits BSA glycation, and exhibits dose-dependent anti-proliferative effe
HT29 and HCT116 colon cancer cells[1]. Furthermore, it acts as an Angiotensin |-Converting Enzyme (ACE) inhibitor[2].

Because of these potent biological activities, accidental exposure—particularly via inhalation of aerosolized powder or transdermal absorption via sol
systemic risk. Strict adherence to the following protocols ensures both operator safety and experimental integrity.

Quantitative Chemical Specifications

Property Specification Operational Implication
CAS Number 22860-72-6[3] Unique identifier for inventory and safety tracking
Molecular Formula C22H22012[3] High oxygen content indicates susceptibility to o>

Requires precise micro-analytical balances for ac

Molecular Weight 478.4 g/mol [3] .

molarity.
Physical Form Solid (Yellow Powder)[4] High risk of aerosolization during weighing.
Solubility Soluble in DMSO Necessitates specific chemical-resistant PPE.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient when handling bioactive phytochemicals dissolved in permeabilizing solvents. The following PPE matrix is de:
the toxicological principles applied to related bioactive flavonoids[5].
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Causality & Rationale

Why: DMSO is the standard vehicle for dissolutic
DMSO acts as a transdermal carrier, rapidly tran:
dissolved bioactive compounds across the derms
barrier. Standard latex degrades quickly; double-
nitrile provides a self-validating fail-safe.

Why: Prevents ocular exposure to micro-particule
during powder transfer and protects against solve
splashes during vortexing/sonication.

Why: Mitigates the inhalation risk of aerosolized |
Given its anti-proliferative properties[1], inhalatiol

introduces an uncontrolled systemic exposure ris

PPE Category Specification

Hand Protection Nitrile Gloves (= 4 mil), Double-gloved
Eye Protection ANSI Z87.1 Safety Goggles

Respiratory N95 Respirator or Class Il BSC

Body Protection Flame-retardant, fluid-resistant Lab Coat

Why: Provides a barrier against accidental spills.
be fully buttoned with sleeves extended over glo\
to eliminate exposed skin.

Experimental Workflows & Methodologies

To guarantee trustworthiness, every protocol below is designed as a self-validating system. You must verify the success of one step before proceedin

Protocol A: Preparation of 10 mM Stock Solution

« Equilibration: Allow the Glucosyl-6-pedalitin vial to equilibrate to room temperature in a desiccator for 30 minutes.

o Expert Insight: This prevents condensation from introducing moisture, which can degrade the flavonoid and artificially inflate the weighed mass, :

molarity.

* Weighing: Inside a powder-filtered fume hood or Biological Safety Cabinet (BSC), weigh out exactly 4.78 mg of Glucosyl-6-pedalitin powder.

» Solvent Addition: Add 1.0 mL of anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO) to achieve a 10 mM stock.

« Dissolution & Validation: Vortex vigorously for 60 seconds.

o Self-Validation Step: Inspect the solution against a direct light source. It must be completely clear with zero particulate matter. If particulates rem:

a room-temperature water bath for 5 minutes.

« Aliquoting: Divide the stock into 50 pL aliquots in amber microcentrifuge tubes and store at -20°C.

o Expert Insight: Amber tubes protect the light-sensitive flavonoid core from photo-degradation. Aliquoting prevents repeated freeze-thaw cycles th

compound structural integrity.

Protocol B: In Vitro Cell Culture Assay (HT29/HCT116)

« Dilution: Dilute the 10 mM stock directly into pre-warmed (37°C) complete culture media to your target working concentrations (e.g., 3.5 pM to 35 p

» Vehicle Control Generation: Prepare a DMSO vehicle control matching the exact final DMSO concentration of your highest dose (e.g., 0.35% v/v).

o Expert Insight: This self-validating step ensures that any observed anti-proliferative effects or morphological changes in the HT29/HCT116 cells

to the Glucosyl-6-pedalitin, not solvent-induced cytotoxicity.

» Sterile Filtration: Pass the working solution through a 0.22 pm PTFE syringe filter before applying to cells.

o Expert Insight: PTFE membranes are chemically compatible with trace DMSO, ensuring sterility without nonspecific binding of the compound.
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Logical Workflow Visualization

The following diagram maps the critical path for safe handling, from raw powder to disposal.

Workflow for safe handling, preparation, and disposal of Glucosyl-6-pedalitin.

Spill Management & Disposal Plans

Proper logistical planning prevents environmental contamination and maintains laboratory compliance[5].

« Solid Spills (Powder): Do NOT sweep. Sweeping aerosolizes the bioactive powder. Gently cover the spill with damp absorbent paper towels to sup
Carefully scoop the towels and powder into a sealable hazardous waste container. Wash the area thoroughly with soap and water.

 Liquid Spills (DMSO Solution): Absorb immediately with chemical spill pads. Because DMSO penetrates standard materials, operators must ensure
layered nitrile gloves are intact before cleaning. Clean the residual area with a 70% ethanol solution to remove trace organics.

« Disposal: Do not allow the product to enter sewers or water courses[5]. All contaminated consumables (pipette tips, tubes, gloves) and residual sol
disposed of in designated hazardous chemical waste receptacles slated for professional incineration.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenChChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, empowering

scientists and researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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